Cas no 41467-96-3 ( )
structure
Product name:
Chemical and Physical Properties
Names and Identifiers
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- 1-nitro-2-[(E)-(3,4,5-trimethoxyphenyl)methylideneamino]guanidine
- MolPort-019-737-787
- NSC157076
- NSC-157076
- 1-nitro-3-[(E)-(3,4,5-trimethoxyphenyl)methyleneamino]guanidine
- 41467-96-3
-
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- Inchi： InChI=1S/C11H15N5O5/c1-19-8-4-7(5-9(20-2)10(8)21-3)6-13-14-11(12)15-16(17)18/h4-6H,1-3H3,(H3,12,14,15)/b13-6+
- InChI Key： SFLMGGCSYIGZNT-AWNIVKPZSA-N
- SMILES： COC1=CC(=CC(=C1OC)OC)C=NN=C(N)N[N+](=O)[O-]
Computed Properties
- Exact Mass: 297.10700
- Monoisotopic Mass: 297.10731860g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 136Ų
Experimental Properties
- PSA: 136.28000
- LogP: 1.75670
Related Literature
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Yangyang Li,Junjie Guo,Xiaohui Liu,Weiping Qin J. Mater. Chem. C, 2016,4, 2123-2126
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3. Au nano dumbbells catalyzed the cutting of graphene oxide sheets upon plasmon-enhanced reduction†Xiaotian Wang,Mingyun Zhu,Wanlin Fu,Chengqian Huang,Qing Gu,Tingying Helen Zeng,Yunqian Dai,Yueming Sun RSC Adv., 2016,6, 46218-46225
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Hui Liu,Rong Sheng Li Analyst, 2017,142, 4221-4227
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